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Compound of Interest

Compound Name: TMB dihydrochloride

Cat. No.: B1329968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 3,3’,5,5’-

Tetramethylbenzidine (TMB) dihydrochloride as a chromogenic substrate for Horseradish

Peroxidase (HRP) in various immunoassays, particularly Enzyme-Linked Immunosorbent

Assays (ELISA).

Introduction
3,3’,5,5’-Tetramethylbenzidine (TMB) is a widely used, sensitive, and safe chromogenic

substrate for HRP.[1][2][3][4] In the presence of HRP and hydrogen peroxide (H₂O₂), TMB is

oxidized to produce a soluble blue product.[2] This reaction can be monitored kinetically at a

wavelength of 620-650 nm or stopped with an acid, typically sulfuric acid (H₂SO₄) or

hydrochloric acid (HCl), which converts the blue product to a stable yellow diimine product with

a maximum absorbance at 450 nm.[2][5][6][7] The intensity of the color is proportional to the

amount of HRP, and therefore the analyte of interest, in the sample.

Key Performance Characteristics
TMB is favored for its high sensitivity, allowing for the detection of low-abundance analytes.[8]

Compared to other chromogenic substrates like ABTS, TMB is approximately 10 times more

sensitive.[8] However, it is sensitive to light and should be protected from direct exposure.[2][9]
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The optimal concentration of TMB dihydrochloride and other components in an HRP

substrate solution can vary depending on the specific application and desired sensitivity. Below

are examples of different TMB substrate formulations from commercial kits and published

literature.

Table 1: Comparison of TMB Substrate Formulations

Component
Formulation 1
(Optimized)[1]

Formulation 2
(Commercial
Kit
Component)[5]

Formulation 3
(Lab-Prepared)
[10]

Formulation 4
(Alternative
Lab-Prepared)
[11]

TMB

Concentration
0.8 mmol/L 0.4 g/L

1 mg/mL (stock),

diluted 1:10 for

working solution

75 µl of TMB

Substrate per ml

of TMB Peroxide

Solvent for TMB

Stock
5% DMSO Not specified DMSO Not specified

Buffer

0.2 mol/L

Sodium Citrate,

pH 4.5

Citric Acid Buffer

Phosphate-

Citrate Buffer, pH

5.2

Not specified

Hydrogen

Peroxide (H₂O₂)

Concentration

1.3 mmol/L 0.02%

2 µl of H₂O₂ per

10 mL of working

solution

Not specified

Additives

0.37 mmol/L

CaCl₂, 0.4

mmol/L 2-

hydroxy-β-

cyclodextrin

Not specified Not specified Not specified

Experimental Protocols
Protocol 1: General ELISA Procedure using a
Commercial TMB Substrate Kit
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This protocol is a general guideline for using a ready-to-use TMB substrate solution in an

ELISA.

Preparation: Bring the TMB substrate solution to room temperature before use.[7][9][12]

Assay Procedure:

Complete all incubation steps with your antigen, antibodies, and HRP-conjugate.

Wash the microplate wells thoroughly to remove any unbound reagents.

Add 100 µL of the TMB substrate solution to each well.[5][6][7][12]

Incubation: Incubate the plate at room temperature for 5-30 minutes, protected from light.[5]

[12] The incubation time will depend on the concentration of HRP and the desired color

development.

Reading the Results (Kinetic Assay): The blue color development can be measured at 620-

650 nm.[6][7]

Stopping the Reaction (Endpoint Assay):

Add 100 µL of a stop solution (e.g., 2M H₂SO₄ or 1N HCl) to each well.[5][8][12] This will

change the color from blue to yellow.

Read the absorbance at 450 nm within 30-60 minutes of adding the stop solution.[8][12]

Protocol 2: Preparation and Use of a Laboratory-Made
TMB Substrate Solution
This protocol describes how to prepare a TMB substrate solution from individual components.

Reagent Preparation:

TMB Stock Solution: Dissolve 10 mg of TMB dihydrochloride in 10 mL of DMSO.[10]

This creates a 1 mg/mL stock solution. Store aliquots at -20°C.

Substrate Buffer: Prepare a phosphate-citrate buffer with a pH of 5.2.[10]
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Working Solution Preparation (Prepare immediately before use):

Dilute 1 mL of the TMB stock solution with 9 mL of the phosphate-citrate buffer.[10]

Add 2 µL of 30% hydrogen peroxide per 10 mL of the diluted TMB solution.[10][13]

Assay Procedure:

Following the final wash step of your ELISA, add 100 µL of the freshly prepared TMB

working solution to each well.

Incubation and Measurement: Follow steps 3-5 from Protocol 1.
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Caption: HRP-catalyzed oxidation of TMB.
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Caption: General ELISA workflow with TMB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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